Cas no 508234-01-3 (Benzenamine, 2-(3-methyl-1-piperazinyl)- (9CI))

• Product Name: Benzenamine, 2-(3-methyl-1-piperazinyl)- (9CI)
• CAS No: 508234-01-3
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 934327
• PubChem ID: 21864922
• Update Time: 2025-04-19

Benzenamine, 2-(3-methyl-1-piperazinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(3-methyl-1-piperazinyl)- (9CI)
• 2-(3-methylpiperazin-1-yl)aniline
• DEFBBVSVIMXNCP-UHFFFAOYSA-N
• DB-285028
• 2-(3-Methylpiperazin-1-yl)phenylamine
• 508234-01-3
• SCHEMBL547368
• Benzenamine,2-(3-methyl-1-piperazinyl)-(9ci)
• DTXSID80619038
• Benzenamine, 2-(3-methyl-1-piperazinyl)-

• Inchi： 1S/C11H17N3/c1-9-8-14(7-6-13-9)11-5-3-2-4-10(11)12/h2-5,9,13H,6-8,12H2,1H3
• InChI Key： DEFBBVSVIMXNCP-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N)CCNC(C)C1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.3Ų